Cas no 1427325-83-4 (JWH-250 5-Hydroxypentyl)

• Product name: JWH-250 5-Hydroxypentyl
• CAS No: 1427325-83-4
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 1058083
• PubChem ID: 91736655

JWH-250 5-Hydroxypentyl Chemical and Physical Properties

Names and Identifiers

• JWH-250 N-(5-Hydroxypentyl) metabolite
• JWH-250 5-Hydroxypentyl
• 1-[1-(5-Hydroxypentyl)-1H-indol-3-yl]-2-(2-methoxyphenyl)ethanone
• JWH 250 N-(5-hydroxypentyl) metabolite
• JWH-250 5-Hydroxypentyl metabolite solution
• NS00097840
• 1427325-83-4
• 1-[1-(5-Hydroxypentyl)-1H-indol-3-yl]-2-(2-methoxyphenyl)-ethanone
• BEAGHVHOGRTTHK-UHFFFAOYSA-N
• DTXSID201017743
• 1-[1-(5-HYDROXYPENTYL)INDOL-3-YL]-2-(2-METHOXYPHENYL)ETHANONE
• CHC32583
• JWH-2505-Hydroxypentyl

• Inchi： InChI=1S/C22H25NO3/c1-26-22-12-6-3-9-17(22)15-21(25)19-16-23(13-7-2-8-14-24)20-11-5-4-10-18(19)20/h3-6,9-12,16,24H,2,7-8,13-15H2,1H3
• InChI Key： BEAGHVHOGRTTHK-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1CC(=O)C2=CN(CCCCCO)C3=CC=CC=C23

Computed Properties

• Exact Mass: 351.18344366g/mol
• Monoisotopic Mass: 351.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų
• XLogP3: 3.6

Experimental Properties

• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 100 μg/mL in methanol

JWH-250 5-Hydroxypentyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Phenylacetylindoles

Additional information on JWH-250 5-Hydroxypentyl

Comprehensive Overview of JWH-250 5-Hydroxypentyl (CAS No. 1427325-83-4)

JWH-250 5-Hydroxypentyl, with the CAS number 1427325-83-4, is a synthetic cannabinoid that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is part of a broader class of substances known as JWH compounds, named after the initials of John W. Huffman, the chemist who first synthesized many of these compounds. The primary focus of research on JWH-250 5-Hydroxypentyl has been its potential therapeutic applications and its interactions with the endocannabinoid system.

The chemical structure of JWH-250 5-Hydroxypentyl is characterized by a phenylacetylindole backbone, which is a common feature among many synthetic cannabinoids. The presence of the 5-hydroxypentyl substituent imparts unique pharmacological properties to this compound, making it distinct from other members of the JWH series. Recent studies have highlighted the importance of understanding the structure-activity relationships (SAR) of these compounds to optimize their therapeutic potential while minimizing adverse effects.

In terms of pharmacology, JWH-250 5-Hydroxypentyl is known to act as a full agonist at both CB1 and CB2 receptors, which are key components of the endocannabinoid system. The activation of these receptors can lead to a variety of physiological effects, including pain relief, anti-inflammatory responses, and modulation of mood and behavior. However, the high affinity and potency of synthetic cannabinoids like JWH-250 5-Hydroxypentyl also raise concerns about potential side effects and safety issues.

Recent research has explored the therapeutic potential of JWH-250 5-Hydroxypentyl in various medical conditions. For instance, studies have shown that synthetic cannabinoids can be effective in managing chronic pain, particularly in cases where traditional analgesics are ineffective or have significant side effects. Additionally, there is growing interest in the use of these compounds for treating neurological disorders such as multiple sclerosis and epilepsy.

The safety profile of JWH-250 5-Hydroxypentyl is an important consideration for its potential clinical applications. Preclinical studies have indicated that while this compound exhibits potent cannabinoid receptor activity, it may also cause adverse effects such as anxiety, paranoia, and cognitive impairment at high doses. Therefore, careful dose titration and monitoring are essential to ensure patient safety.

In the context of drug development, the synthesis and purification processes for JWH-250 5-Hydroxypentyl are well-documented in the literature. These processes involve multi-step organic reactions and chromatographic techniques to achieve high purity levels. The ability to produce this compound efficiently and at scale is crucial for advancing its clinical evaluation and eventual commercialization.

Clinical trials involving synthetic cannabinoids are ongoing to assess their efficacy and safety in various medical conditions. These trials are designed to provide robust data that can inform regulatory decisions and guide clinical practice. The results from these trials will be instrumental in determining the future role of compounds like JWH-250 5-Hydroxypentyl in healthcare.

In conclusion, JWH-250 5-Hydroxypentyl (CAS No. 1427325-83-4) represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and pharmacological properties make it an intriguing subject for scientists and clinicians alike. As our understanding of the endocannabinoid system continues to evolve, compounds like JWH-250 5-Hydroxypentyl may play a significant role in advancing therapeutic options for a range of medical conditions.